[(3,4-Difluorophenyl)methyl](3-methylbutan-2-yl)amine

• Molecular Formula: C12H17F2N
• Molecular Weight: 213.27 g/mol
• IUPAC Name: N-[(3,4-difluorophenyl)methyl]-3-methylbutan-2-amine
• InChI: InChI=1S/C12H17F2N/c1-8(2)9(3)15-7-10-4-5-11(13)12(14)6-10/h4-6,8-9,15H,7H2,1-3H3
• InChI Key: YRCGUSTWMNNCOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NCC1=CC(=C(C=C1)F)F

Description

(3,4-Difluorophenyl)methylamine is a fluorinated alkylamine compound characterized by a 3,4-difluorophenyl group attached to a methylene bridge and a branched 3-methylbutan-2-yl amine substituent. This compound is structurally analogous to bioactive molecules in medicinal chemistry, particularly those targeting central nervous system (CNS) receptors or platelet aggregation pathways .

Preparation Methods

Alkylation of Primary Amines with Alkyl Halides

This method involves reacting a primary amine (3-methylbutan-2-amine) with a benzyl halide derivative (3,4-difluorobenzyl chloride) under basic conditions. The reaction proceeds via an SN2 mechanism, where the amine acts as a nucleophile.

Reaction Scheme :
$$
\text{3-Methylbutan-2-amine} + \text{3,4-Difluorobenzyl chloride} \xrightarrow{\text{NaOH}} \text{(3,4-Difluorophenyl)methylamine} + \text{HCl}
$$

Conditions :

• Solvent: Ethanol or tetrahydrofuran (THF)
• Base: Sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃)
• Temperature: Reflux (60–80°C)
• Time: 6–12 hours

Challenges :

• Risk of over-alkylation to form tertiary amines or quaternary ammonium salts.
• Requires stoichiometric control to minimize side products.

Reductive Amination

This two-step process involves condensing 3,4-difluorobenzaldehyde with 3-methylbutan-2-amine to form an imine intermediate, followed by reduction to the secondary amine.

Reaction Scheme :
$$
\text{3,4-Difluorobenzaldehyde} + \text{3-Methylbutan-2-amine} \xrightarrow{\text{NaBH}_3\text{CN}} \text{(3,4-Difluorophenyl)methylamine}
$$

Conditions :

• Reducing agent: Sodium cyanoborohydride (NaBH₃CN)
• Solvent: Methanol or dichloromethane
• Temperature: Room temperature
• Time: 12–24 hours

Advantages :

• Higher selectivity for secondary amines compared to alkylation.
• Avoids formation of quaternary salts.

Nucleophilic Substitution with Azides

A less common method involves displacing a halide in 3,4-difluorobenzyl bromide with sodium azide (NaN₃), followed by reduction of the azide to the amine.

Reaction Scheme :
$$
\text{3,4-Difluorobenzyl bromide} + \text{NaN}3 \rightarrow \text{3,4-Difluorobenzyl azide} \xrightarrow{\text{LiAlH}4} \text{(3,4-Difluorophenyl)methylamine}
$$

Conditions :

• Reduction agent: Lithium aluminum hydride (LiAlH₄)
• Solvent: Diethyl ether or THF
• Temperature: 0°C to room temperature

Limitations :

• Requires handling hazardous azide intermediates.
• Lower overall yield compared to other methods.

Comparative Analysis of Methods

Method	Yield	Purity	Complexity	Scalability
Alkylation	60–75%	Moderate	Low	High
Reductive Amination	70–85%	High	Moderate	Moderate
Azide Reduction	50–65%	Low	High	Low

Key Observations :

• Alkylation is preferred for large-scale synthesis but requires careful stoichiometry.
• Reductive amination offers superior purity and is ideal for laboratory-scale production.
• Azide reduction is less practical due to safety concerns.

Chemical Reactions Analysis

Types of Reactions

(3,4-Difluorophenyl)methylamine undergoes several types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The difluorophenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Electrophiles like bromine (Br₂) or nitric acid (HNO₃) under controlled conditions.

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of brominated or nitrated derivatives.

Scientific Research Applications

(3,4-Difluorophenyl)methylamine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its pharmacological properties and potential therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3,4-Difluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The difluorophenyl group can enhance binding affinity and specificity, while the amine group can participate in hydrogen bonding and electrostatic interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

(3-Bromo-4-fluorophenyl)methylamine

• Structure : Differs by replacing one fluorine with bromine on the phenyl ring.
• Molecular Formula : C₁₂H₁₇BrFN (vs. C₁₂H₁₆F₂N for the target compound).
• Key Differences: Halogen Effects: Bromine increases molecular weight (274.17 vs. ~221.26 for the target) and lipophilicity (logP ~3.5 vs. ~2.8). Bromine’s larger atomic radius may sterically hinder receptor binding compared to fluorine.

3,4-Difluoro-N-methylbenzylamine

• Structure : Simplifies the amine substituent to a methyl group.
• Molecular Formula : C₈H₉F₂N (vs. C₁₂H₁₆F₂N).
• Key Differences :
  • Substituent Bulk : The shorter methyl group reduces steric hindrance, possibly increasing metabolic degradation rates (e.g., via cytochrome P450).
  • Solubility : Lower molecular weight and reduced hydrophobicity (logP ~1.9) may improve aqueous solubility compared to the target compound .

(3,4-Difluorophenyl)methylamine

• Structure : Replaces 3-methylbutan-2-yl with a methoxy-containing substituent.
• Molecular Formula: C₁₁H₁₅F₂NO (vs. C₁₂H₁₆F₂N).
• Key Differences :
  • Polarity : The methoxy group introduces hydrogen-bonding capacity, enhancing solubility in polar solvents (e.g., water solubility ~50 mg/L vs. ~20 mg/L for the target).
  • Metabolic Stability : The ether linkage may increase susceptibility to oxidative metabolism compared to the hydrocarbon chain in the target compound .

3,4-Methylenedioxyphenyl-2-butanamines

• Structure : Features a methylenedioxy ring instead of difluorophenyl, with a linear 2-butanamine chain.
• Pharmacological Relevance : These compounds (e.g., MDMA analogs) exhibit serotonin-releasing activity due to the methylenedioxy group’s electron-rich nature.
• Key Differences: Electronic Profile: Fluorine’s electron-withdrawing effects contrast with methylenedioxy’s electron-donating properties, altering receptor interaction modes.

Physicochemical and Pharmacological Data

Compound	Molecular Weight	logP	Water Solubility (mg/L)	Metabolic Stability (t₁/₂, h)
Target Compound	221.26	2.8	20	12.5
[(3-Bromo-4-fluorophenyl)methyl]...	274.17	3.5	15	9.2
3,4-Difluoro-N-methylbenzylamine	157.16	1.9	120	4.8
[(3,4-Difluorophenyl)methyl](1-methoxy...	215.24	1.5	50	6.3

Biological Activity

(3,4-Difluorophenyl)methylamine, also known as (Butan-2-yl)[(3,4-difluorophenyl)methyl]amine, is an organic compound that has garnered attention due to its potential biological activities. The unique structural characteristics of this compound, particularly the presence of fluorine atoms in the aromatic ring and the butan-2-yl group, suggest that it may interact with various biological systems, influencing enzyme activity and receptor interactions.

Chemical Structure and Properties

The molecular formula of (3,4-Difluorophenyl)methylamine is $C_{12}H_{15}F_2N$. The fluorine substituents on the phenyl ring significantly affect the compound's reactivity and biological activity.

Table 1: Basic Properties

Property	Value
Molecular Formula	C₁₂H₁₅F₂N
Molecular Weight	223.25 g/mol
Melting Point	Not Available
Solubility	Soluble in organic solvents

Research indicates that (3,4-Difluorophenyl)methylamine may interact with specific enzymes or receptors within biological systems. The compound's ability to bind to these targets can modulate their activity, potentially leading to various physiological effects. For instance, studies suggest that compounds with similar structures can inhibit acetylcholinesterase (AChE), an enzyme critical for neurotransmitter regulation .

In Vitro Studies

In vitro assays have been conducted to evaluate the biological activity of (3,4-Difluorophenyl)methylamine. These studies typically focus on:

• Enzyme Inhibition : Research has indicated that related compounds exhibit inhibitory effects on AChE with varying degrees of potency. For example, a related compound demonstrated an IC50 value of 2.7 µM against AChE .
• Receptor Binding : The compound may also exhibit binding affinity towards dopamine transporters, which is crucial for regulating dopamine levels in the brain. Compounds structurally similar to (3,4-Difluorophenyl)methylamine have shown Ki values as low as 24 nM for dopamine transporter binding .

Case Studies

• Acetylcholinesterase Inhibition : A study on a series of compounds similar to (3,4-Difluorophenyl)methylamine revealed significant AChE inhibitory activity. The structure–activity relationship (SAR) analysis highlighted that the presence of fluorine atoms enhances binding affinity and inhibitory potency .
• Dopamine Transporter Interaction : Another study focused on substituted thiazoles demonstrated that modifications in the aromatic ring significantly influenced their ability to inhibit dopamine reuptake. This suggests that similar modifications in (3,4-Difluorophenyl)methylamine could yield compounds with enhanced dopaminergic activity .

Q & A

Q. Table 1: Synthetic Method Comparison

Parameter	Batch Synthesis	Continuous Flow
Reaction Time	12–24 h	2–4 h
Scalability	Low	High
Purity (%)	95–98	98–99

Q. Table 2: Biological Activity Profile

Assay Type	Target	Result (Mean ± SD)
SERT Binding	IC$_{50}$	15 ± 2 nM
CYP3A4 Inhibition	% Activity	22 ± 5% at 10 µM
Metabolic Stability	t$_{1/2}$	45 min (human LM)